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Compound Name: Isogambogic acid

Cat. No.: B15581601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isogambogic acid, a member of the xanthone family, is a natural product isolated from the

resin of the Garcinia hanburyi tree.[1] This compound has garnered significant interest in the

scientific community for its potent biological activities, particularly its anti-cancer properties.[1]

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and key biological activities of isogambogic acid, with a focus on

its effects on cellular signaling pathways. Detailed experimental protocols are provided to

facilitate further research and drug development efforts.

Chemical Structure and Properties
Isogambogic acid is a complex polyprenylated xanthone with a distinctive caged structure. Its

chemical identity has been confirmed through various spectroscopic methods.

Table 1: Chemical Identifiers and Molecular Properties of Isogambogic Acid
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Property Value Source

CAS Number 149655-52-7 [1][2]

Molecular Formula C38H44O8 [1]

Molecular Weight 628.75 g/mol [1]

IUPAC Name

(2Z)-4-

[(1R,3aS,5S,11R,14aS)-8-

Hydroxy-3,3,11-trimethyl-13-

(3-methylbut-2-en-1-yl)-11-(4-

methylpent-3-en-1-yl)-7,15-

dioxo-1,5-methano-3a,4,5,7-

tetrahydro-1H,3H,11H-furo[3,4-

g]pyrano[3,2-b]xanthen-1-yl]-2-

methylbut-2-enoic acid

Inferred from related structures

Physical Description Powder [3]

Table 2: Physicochemical Properties of Isogambogic Acid

Property Value Source

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[3]

Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Biological Activity
Isogambogic acid exhibits significant biological activity, most notably as an anti-cancer agent.

It has been shown to elicit cell death in various cancer cell lines, including Lewis Lung

Carcinoma (LLC) and non-small-cell lung cancer (SK-LU-1), with IC50 values in the low
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micromolar range (2.26 µM and 2.02 µM, respectively).[1] The primary mechanisms of action

involve the modulation of key cellular signaling pathways.

AMPK-mTOR Signaling Pathway
Isogambogic acid has been shown to influence the AMP-activated protein kinase (AMPK)

signaling pathway, a central regulator of cellular energy homeostasis. Activation of AMPK can

lead to the inhibition of the mammalian target of rapamycin (mTOR), a key protein involved in

cell growth and proliferation. This pathway is a critical target in cancer therapy.
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Isogambogic acid activates the AMPK pathway, leading to mTOR inhibition.

JNK/ATF2 Signaling Pathway
The acetylated form of isogambogic acid, acetyl isogambogic acid, has been identified as a

modulator of the c-Jun N-terminal kinase (JNK) and activating transcription factor 2 (ATF2)
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signaling pathways.[4] It has been shown to activate JNK while inhibiting the transcriptional

activity of ATF2, a mechanism that contributes to its pro-apoptotic effects in cancer cells.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]

3. chemfaces.com [chemfaces.com]

4. Acetyl Isogambogic Acid|Apoptosis Inducer|RUO [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Isogambogic Acid:
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/B1233273
https://www.benchchem.com/product/B1233273
https://www.benchchem.com/product/b15581601?utm_src=pdf-body-img
https://www.benchchem.com/product/b15581601?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/isogambogic-acid.html
https://carboxyl.alfa-chemistry.com/product/isogambogic-acid-cas-149655-52-7-375527.html
https://www.chemfaces.com/coa/Isogambogic-acid-CFN95440-COA.pdf
https://www.benchchem.com/product/B1233273
https://www.benchchem.com/product/b15581601#isogambogic-acid-structure-and-chemical-properties
https://www.benchchem.com/product/b15581601#isogambogic-acid-structure-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


at: [https://www.benchchem.com/product/b15581601#isogambogic-acid-structure-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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